Cas no 1804743-13-2 (3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1804743-13-2
• MF: C₉H₈F₄N₂O₃
• MW: 268.165036201477
• CID: 4829615
• Update Time: 2025-06-30

3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H8F4N2O3/c10-5-1-4(3-14)6(2-7(16)17)15-8(5)18-9(11,12)13/h1H,2-3,14H2,(H,16,17)
• InChI Key： HFSQXPANMPZWIX-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(CC(=O)O)C(=C1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: -1.5
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid

3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804743-13-2): A Comprehensive Overview

3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804743-13-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid is composed of a pyridine ring substituted with an aminomethyl group, a fluorine atom, and a trifluoromethoxy group. These functional groups contribute to the compound's unique chemical and biological properties, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the fluorine atom in 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid enhances its lipophilicity, which can improve its cellular uptake and distribution. Additionally, the trifluoromethoxy group provides further stabilization and can influence the compound's binding affinity to target proteins.

In the context of drug development, 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid has been investigated for its potential as a lead compound in the treatment of various diseases. One notable area of research is its application in neurodegenerative disorders, where it has shown promising activity as a modulator of specific neurotransmitter systems. Studies have demonstrated that this compound can effectively cross the blood-brain barrier, making it a valuable candidate for central nervous system (CNS) disorders.

Beyond neurodegenerative diseases, 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid has also been explored for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid has been further elucidated through extensive preclinical studies. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. Additionally, it has shown low toxicity in animal models, which is a crucial factor for its potential translation into clinical applications.

In terms of synthetic chemistry, the preparation of 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid involves several well-established synthetic routes. One common approach involves the reaction of 5-fluoro-6-trifluoromethoxypyridine with an appropriate aminoalkylating agent followed by carboxylation. The synthetic process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The structural diversity and functional versatility of 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid have also led to its exploration as a scaffold for drug design. Researchers are actively investigating analogs and derivatives of this compound to enhance its therapeutic efficacy and reduce potential side effects. These efforts are driven by the need to develop more selective and potent drugs for unmet medical needs.

In conclusion, 3-(Aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804743-13-2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance, this compound is likely to play a significant role in the discovery and development of novel therapeutic agents.